![molecular formula C8H8BrN3 B3050282 6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine CAS No. 24786-54-7](/img/structure/B3050282.png)
6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine
Overview
Description
6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine is a chemical compound with the molecular formula C8H7BrN2 . It has a molecular weight of 211.06 . The compound is a solid and is highly soluble in water and other polar solvents .
Synthesis Analysis
The synthesis of imidazole compounds has been a subject of interest due to their broad range of chemical and biological properties . A general method for the synthesis of (1H-benzo[d]imidazol-2-yl) (phenyl)methanone involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine .Molecular Structure Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole compounds are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole .Physical And Chemical Properties Analysis
This compound is a solid compound . It is highly soluble in water and other polar solvents . The compound has a molecular weight of 211.06 .Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound 6-Bromo-1-methyl-1H-benzo[d]imidazol-2-amine has been explored in various synthetic pathways and structural studies. It is utilized in the synthesis of 1-substituted benzimidazoles through reactions with o-bromophenyl isocyanide under CuI catalysis, revealing moderate to good yields. This demonstrates its versatility in generating benzimidazole derivatives which are crucial scaffolds in medicinal chemistry and organic synthesis (Lygin & Meijere, 2009). Additionally, the structural elucidation of regioisomers derived from the N-methylation of 6-bromobenzimidazole derivatives, confirmed by NMR and X-ray diffraction, highlights its significance in the design of amyloid-avid probes, suggesting potential applications in neurological research (Ribeiro Morais et al., 2012).
Catalysis and Polymerization
The compound also plays a role in catalysis, as seen in reactions facilitated by (benzimidazolylmethyl)amino magnesium(ii) alkoxides. It acts as an initiator in the ring-opening polymerization of ε-caprolactone and lactides, producing polycaprolactone and polylactides with moderate molecular weights. This application underscores its potential in materials science, particularly in the synthesis of biodegradable polymers (Akpan, Omondi, & Ojwach, 2018).
Antimicrobial and Antitumor Applications
Moreover, this compound derivatives have been synthesized and evaluated for their antimicrobial activity, indicating their potential as therapeutic agents. Compounds synthesized from this chemical showed antibacterial and antifungal activities against various clinical isolates, hinting at its usefulness in developing new antimicrobial treatments (V. Reddy & K. R. Reddy, 2010). In addition, its role in the synthesis of benzimidazole-thiazole derivatives as anticancer agents further demonstrates its value in medicinal chemistry. These derivatives exhibit promising anticancer activity against different cancer cell lines, emphasizing its importance in cancer research and therapy development (Z. M. Nofal et al., 2014).
Mechanism of Action
Target of Action
It’s worth noting that imidazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities .
Mode of Action
Imidazole derivatives have been reported to interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activities .
Result of Action
Imidazole derivatives have been reported to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
The broad range of biological activities exhibited by imidazole derivatives suggests that this compound could have promising pharmacological potential .
Safety and Hazards
Future Directions
Recent advances in the regiocontrolled synthesis of substituted imidazoles highlight the potential for future research and development of imidazole compounds . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . Future challenges include improving the functional group compatibility of the process and resultant substitution patterns around the ring .
properties
IUPAC Name |
6-bromo-1-methylbenzimidazol-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEHIYNMMAZCNCE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)Br)N=C1N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401276719 | |
Record name | 6-Bromo-1-methyl-1H-benzimidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401276719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
24786-54-7 | |
Record name | 6-Bromo-1-methyl-1H-benzimidazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24786-54-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-1-methyl-1H-benzimidazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401276719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-1-methyl-1H-1,3-benzodiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.